![molecular formula C8H13IO B11714589 (3aR,6aR)-6a-(iodomethyl)-hexahydro-2H-cyclopenta[b]furan](/img/structure/B11714589.png)
(3aR,6aR)-6a-(iodomethyl)-hexahydro-2H-cyclopenta[b]furan
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Description
(3aR,6aR)-6a-(iodomethyl)-hexahydro-2H-cyclopenta[b]furan is a complex organic compound characterized by its unique structure, which includes an iodomethyl group attached to a hexahydro-cyclopenta[b]furan ring system
Properties
Molecular Formula |
C8H13IO |
|---|---|
Molecular Weight |
252.09 g/mol |
IUPAC Name |
(3aR,6aR)-6a-(iodomethyl)-2,3,3a,4,5,6-hexahydrocyclopenta[b]furan |
InChI |
InChI=1S/C8H13IO/c9-6-8-4-1-2-7(8)3-5-10-8/h7H,1-6H2/t7-,8+/m1/s1 |
InChI Key |
IBZHPRXRZOQPSA-SFYZADRCSA-N |
Isomeric SMILES |
C1C[C@@H]2CCO[C@@]2(C1)CI |
Canonical SMILES |
C1CC2CCOC2(C1)CI |
Origin of Product |
United States |
Preparation Methods
The synthesis of (3aR,6aR)-6a-(iodomethyl)-hexahydro-2H-cyclopenta[b]furan typically involves multiple steps, starting from readily available precursors. One common method involves the cyclization of a suitable precursor followed by iodination. The reaction conditions often require the use of strong acids or bases, and the process may involve intermediate steps such as protection and deprotection of functional groups. Industrial production methods may involve optimization of these steps to increase yield and purity, often using continuous flow reactors and advanced purification techniques .
Chemical Reactions Analysis
(3aR,6aR)-6a-(iodomethyl)-hexahydro-2H-cyclopenta[b]furan can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the removal of the iodine atom and formation of a methyl group.
Substitution: The iodomethyl group can be substituted with other nucleophiles such as amines, thiols, or cyanides under appropriate conditions, leading to the formation of various derivatives
Scientific Research Applications
(3aR,6aR)-6a-(iodomethyl)-hexahydro-2H-cyclopenta[b]furan has several scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and agrochemicals.
Biology: The compound is used in the study of biological pathways and mechanisms, particularly those involving halogenated organic compounds.
Industry: The compound is used in the production of advanced materials, including polymers and resins, due to its unique structural properties .
Mechanism of Action
The mechanism of action of (3aR,6aR)-6a-(iodomethyl)-hexahydro-2H-cyclopenta[b]furan involves its interaction with specific molecular targets. The iodomethyl group can participate in electrophilic substitution reactions, making it a useful intermediate in organic synthesis. Additionally, the compound’s unique ring structure allows it to interact with various enzymes and receptors, potentially modulating their activity and leading to biological effects .
Comparison with Similar Compounds
Similar compounds to (3aR,6aR)-6a-(iodomethyl)-hexahydro-2H-cyclopenta[b]furan include:
Hexahydrofuro[3,2-b]furan derivatives: These compounds share the core furan ring structure but differ in their substituents, leading to variations in their chemical and biological properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
